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Compound of Interest

Compound Name: Tris(p-t-butylphenyl) phosphate

Cat. No.: B033044

A comprehensive literature review on the toxicity of Tris(p-tert-butylphenyl) phosphate (TBPP),
focusing on its prevalent isomer Tris(2,4-di-tert-butylphenyl) phosphate (TDTBPP). This
document is intended for researchers, scientists, and drug development professionals.

Introduction

Tris(p-tert-butylphenyl) phosphate is an organophosphate ester (OPE). The most common and
studied isomer is Tris(2,4-di-tert-butylphenyl) phosphate (TDTBPP), which is primarily formed
from the oxidation of the widely used antioxidant Tris(2,4-di-tert-butylphenyl) phosphite
(commercially known as Irgafos 168). Due to the widespread use of its parent compound in
polymers and plastics, including food contact materials, TDTBPP is now recognized as an
abundant environmental contaminant. Its detection in various environmental matrices and
biological samples has prompted an evaluation of its toxicological profile. This review
synthesizes the available data on the toxicity of TDTBPP, summarizing quantitative data,
detailing experimental protocols, and visualizing key toxicological pathways and workflows.

Quantitative Toxicological Data

The majority of comprehensive mammalian toxicity testing has been conducted on the parent
phosphite compound, Irgafos 168. However, studies indicate that the phosphite is readily
oxidized to the phosphate form (TDTBPP) in the gastrointestinal tract, making the phosphite
toxicity data highly relevant for assessing the safety of the phosphate.
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Table 2.1: Mammalian Toxicity Data for Tris(2,4-di-tert-
butylphenyl) Phosphite (Metabolized to TDTBPP)
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Table 2.2: Ecotoxicity Data for Tris(2,4-di-tert-
butylphenyl) Phosphate (TDTBPP)
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Experimental Protocols

Detailed methodologies are crucial for the replication and validation of toxicological findings.
Below are synthesized protocols for key study types cited in this review, based on standard
OECD guidelines and published methodologies.

Protocol: Two-Generation Reproductive Toxicity Study
(Based on OECD Guideline 416)

o Test System: Wistar or Sprague-Dawley rats, typically 24-28 animals per sex per group.
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o Test Substance Administration: The test substance (Tris(2,4-di-tert-butylphenyl) phosphite) is
mixed into the diet at specified concentrations (e.g., 0, 1600, 4000, 10,000 ppm).

» Dosing Period (P Generation): Young, healthy rats (FO generation) are administered the test
diet for a pre-mating period of approximately 70-125 days to allow for spermatogenesis and
oogenesis to be exposed.

e Mating: Animals within the same dose group are paired for mating.
» Gestation and Lactation: Dosing continues for females throughout gestation and lactation.

o F1 Generation: After weaning, selected F1 offspring continue on their respective parental
diets. Key developmental landmarks (e.g., anogenital distance, pubertal onset) are recorded.

e Mating (F1 Generation): F1 animals are mated (within their dose group) to produce the F2
generation. Dosing continues throughout this period.

e Endpoint Analysis:

o Parental Animals (FO, F1): Body weight, food consumption, clinical signs of toxicity,
estrous cyclicity, sperm parameters (motility, morphology, count), and complete
histopathology of reproductive organs.

o Offspring (F1, F2): Viability, sex ratio, body weight gain, clinical signs, and necropsy of
selected weanlings.

o Indices Calculated: Mating index, fertility index, gestation index, viability index.

Protocol: Zebrafish Larval Cardiotoxicity Assay

o Test System: Zebrafish (Danio rerio) embryos.

o Exposure: Fertilized embryos are collected and placed in multi-well plates. They are exposed
to a range of TDTBPP concentrations (e.g., 0, 10, 100 pg/L) dissolved in embryo medium.

o Duration: Exposure typically starts at a few hours post-fertilization (hpf) and continues for up
to 5 days post-fertilization (dpf).
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e Cardiac Function Assessment (at 5 dpf):
o Larvae are anesthetized (e.g., with tricaine) and mounted for microscopy.

o High-speed video of the beating heart is captured using a light microscope equipped with
a digital camera.

o Image Analysis: Software (e.g., ImageJ) is used to measure ventricular dimensions at end-
diastole (maximum expansion) and end-systole (maximum contraction).

o Calculated Endpoints:

Heart Rate (HR): Beats per minute are counted from the video.

Stroke Volume (SV): Calculated from the difference between end-diastolic volume and
end-systolic volume.

Cardiac Output (CO): Calculated as CO = HR x SV.

Ejection Fraction (EF): The fraction of blood pumped out of the ventricle with each beat.

e Morphological Assessment: Larvae are examined for pericardial edema (fluid accumulation
around the heart), ventricular hypertrophy, and other developmental abnormalities.

Visualizations: Pathways and Workflows
Metabolism and Toxicity Logic

The following diagram illustrates the conversion of the parent phosphite compound to the
phosphate metabolite and its subsequent accumulation and observed toxic effects.

Caption: Metabolic activation and key toxicological outcomes of TDTBPP.

Experimental Workflow: Two-Generation Study

This diagram outlines the key phases and assessments in a typical OECD 416 two-generation
reproductive toxicity study.

Caption: Workflow for an OECD 416 two-generation reproductive toxicity study.
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Signaling Pathway: TDTBPP-Induced Cardiotoxicity via
Ferroptosis in Zebrafish

This diagram illustrates the proposed molecular mechanism leading to cardiotoxicity in
zebrafish larvae, as identified by recent research.

Caption: Proposed mechanism of TDTBPP-induced cardiotoxicity in zebrafish.

Conclusion

The available toxicological data on Tris(2,4-di-tert-butylphenyl) phosphate, derived largely from
studies on its phosphite precursor, suggests a low order of acute and sub-chronic toxicity in
mammals, with no evidence of carcinogenicity. The primary concerns from mammalian studies
arise from high-dose, long-term exposure, which can impact fertility and fetal development.
More recent ecotoxicological studies, however, highlight potential risks to aquatic organisms,
identifying cardiotoxicity and reproductive toxicity in zebrafish at environmentally relevant
concentrations. The mechanism for this cardiotoxicity appears to be ferroptosis, a form of iron-
dependent programmed cell death driven by oxidative stress. Further research is warranted to
determine if this mechanism is relevant to mammals and to fully characterize the potential for
other subtle toxicities, such as the observed disruption of lipid metabolism in vitro.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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